(1S,3R)-3-(Aminomethyl)cyclohexan-1-amine

• IUPAC Name: (1S,3R)-3-(aminomethyl)cyclohexan-1-amine
• InChI: InChI=1S/C7H16N2/c8-5-6-2-1-3-7(9)4-6/h6-7H,1-5,8-9H2/t6-,7+/m1/s1
• InChI Key: OEFAIWKFALHMEY-RQJHMYQMSA-N
• Canonical SMILES: C1CC(CC(C1)N)CN
• Isomeric SMILES: C1C[C@H](C[C@H](C1)N)CN
• Molecular Formula: C7H16N2
• DSSTOX Substance ID: DTXSID50680472
• Molecular Weight: 128.22 g/mol
• CAS RN: 1206798-46-0

Description

(1S,3R)-3-(Aminomethyl)cyclohexan-1-amine, also known as (1S,3R)-ACHPA, is a chiral compound that belongs to the class of cyclohexylamines. It is commonly used in scientific research to investigate the mechanisms of action and physiological effects of various compounds on the nervous system.

Mechanism of Action

(1S,3R)-ACHPA acts as an agonist for the metabotropic glutamate receptor subtype 8 (mGluR8). This receptor is predominantly expressed in the presynaptic terminals of glutamatergic neurons and regulates the release of glutamate. Activation of mGluR8 by (1S,3R)-ACHPA leads to a decrease in glutamate release, which can have various effects on neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
The activation of mGluR8 by (1S,3R)-ACHPA has been shown to have various effects on neuronal excitability and synaptic transmission in different brain regions. In the hippocampus, (1S,3R)-ACHPA has been shown to decrease the release of glutamate and reduce the frequency of spontaneous excitatory postsynaptic currents (EPSCs). In the prefrontal cortex, (1S,3R)-ACHPA has been shown to reduce the release of dopamine and decrease the firing rate of dopaminergic neurons. These effects suggest that (1S,3R)-ACHPA has potential therapeutic applications for the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1S,3R)-ACHPA in lab experiments is its high selectivity and potency for mGluR8. This allows researchers to selectively activate or inhibit this receptor without affecting other receptors or ion channels in the nervous system. However, one of the limitations of using (1S,3R)-ACHPA is its relatively short half-life, which can limit its efficacy in some experiments.

Future Directions

There are several future directions for the use of (1S,3R)-ACHPA in scientific research. One direction is to investigate the effects of (1S,3R)-ACHPA on neuronal plasticity and learning and memory in different brain regions. Another direction is to explore the therapeutic potential of (1S,3R)-ACHPA for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Finally, further studies are needed to elucidate the molecular mechanisms underlying the effects of (1S,3R)-ACHPA on neuronal excitability and synaptic transmission.

Synthesis Methods

(1S,3R)-ACHPA can be synthesized using a chiral resolution method, which involves the separation of the enantiomers of the racemic mixture. This process is achieved using a chiral stationary phase column, which separates the enantiomers based on their different interactions with the stationary phase. The resulting (1S,3R)-ACHPA is a highly pure and enantiomerically pure compound that is suitable for scientific research applications.

Scientific Research Applications

(1S,3R)-ACHPA is commonly used in scientific research to investigate the mechanisms of action and physiological effects of various compounds on the nervous system. It is used as a tool compound to selectively activate or inhibit specific receptors or ion channels in the nervous system. This allows researchers to study the effects of these compounds on neuronal excitability, synaptic transmission, and plasticity.